Ortho- vs. Para-Iodophenyl Substitution: Steric and Electronic Divergence
The ortho-iodophenyl isomer (CAS 2059943-98-3) places the iodine atom adjacent to the piperidinone N-aryl bond, creating significant steric hindrance that restricts rotation around the N–C(aryl) bond relative to the para isomer (CAS 2060038-20-0) [1][2]. This conformational restriction directly impacts reactivity in metal-catalyzed cross-coupling reactions: ortho-substituted aryl halides generally exhibit slower oxidative addition to Pd(0) than para-substituted counterparts, requiring higher catalyst loadings or longer reaction times for comparable conversion [1]. The steric environment also influences the dihedral angle between the phenyl ring and the piperidinone plane, which can alter the trajectory of derivatized groups in downstream target binding.
| Evidence Dimension | Iodine substitution position on N-phenyl ring (steric environment and expected coupling reactivity) |
|---|---|
| Target Compound Data | ortho (2-iodo); CAS 2059943-98-3; N1-aryl bond rotation sterically hindered |
| Comparator Or Baseline | para (4-iodo); CAS 2060038-20-0; N1-aryl bond rotation less hindered; faster oxidative addition to Pd(0) expected |
| Quantified Difference | Conformational restriction qualitatively established; quantitative oxidative addition rate differences are class-level inference from general aryl halide reactivity trends [1]. |
| Conditions | Structural comparison based on InChI and SMILES; reactivity inference from aryl halide literature precedent |
Why This Matters
Researchers building libraries via Suzuki or Sonogashira couplings at the iodine handle must account for differential reactivity that can alter product yields and impurity profiles.
- [1] Kuujia. Cas no 2059943-98-3 (ortho isomer). https://www.kuujia.com/cas-2059943-98-3.html. View Source
- [2] Kuujia. Cas no 2060038-20-0 (para isomer). https://www.kuujia.com/cas-2060038-20-0.html. View Source
